Cas no 70209-08-4 (N1-(2-((2-Aminoethyl)amino)ethyl)propane-1,3-diamine)

N1-(2-((2-Aminoethyl)amino)ethyl)propane-1,3-diamine is a branched polyamine compound featuring multiple primary and secondary amine functionalities. Its structure enables strong chelating properties, making it suitable for applications in coordination chemistry, catalysis, and polymer crosslinking. The high nitrogen content and flexible backbone enhance its reactivity with electrophiles, facilitating use in epoxy curing, adhesives, and resin formulations. The compound’s water solubility and multifunctional nature also lend utility in biomaterial modification and surface functionalization. Its stability under a range of conditions ensures consistent performance in industrial and research settings. Proper handling is advised due to its alkaline and potentially corrosive nature.
N1-(2-((2-Aminoethyl)amino)ethyl)propane-1,3-diamine structure
70209-08-4 structure
Product Name:N1-(2-((2-Aminoethyl)amino)ethyl)propane-1,3-diamine
CAS No:70209-08-4
MF:C7H20N4
MW:160.260500907898
MDL:MFCD20617424
CID:2799579
PubChem ID:4293123
Update Time:2025-05-22

N1-(2-((2-Aminoethyl)amino)ethyl)propane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

    • DTXSID20401636
    • N1-(2-((2-Aminoethyl)amino)ethyl)propane-1,3-diamine
    • {2-[(2-AMINOETHYL)AMINO]ETHYL}(3-AMINOPROPYL)AMINE
    • 1,3-Propanediamine, N-[2-[(2-aminoethyl)amino]ethyl]-
    • SCHEMBL1888585
    • 70209-08-4
    • N~1~-{2-[(2-Aminoethyl)amino]ethyl}propane-1,3-diamine
    • AKOS026673974
    • 1,4,7,11-tetraazaundecane
    • MDL: MFCD20617424
    • Inchi: 1S/C7H20N4/c8-2-1-4-10-6-7-11-5-3-9/h10-11H,1-9H2
    • InChI Key: UFLJAVBLQHSCDD-UHFFFAOYSA-N
    • SMILES: N(CCCN)CCNCCN

Computed Properties

  • Exact Mass: 160.16879665Da
  • Monoisotopic Mass: 160.16879665Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 8
  • Complexity: 67.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.2
  • Topological Polar Surface Area: 76.1Ų

N1-(2-((2-Aminoethyl)amino)ethyl)propane-1,3-diamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
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Additional information on N1-(2-((2-Aminoethyl)amino)ethyl)propane-1,3-diamine

N1-(2-((2-Aminoethyl)amino)ethyl)propane-1,3-diamine: A Comprehensive Overview

N1-(2-((2-Aminoethyl)amino)ethyl)propane-1,3-diamine, also known by its CAS number 70209-08-4, is a versatile organic compound with significant applications in various fields. This compound is a derivative of propane-1,3-diamine, featuring two amino groups attached to the central propane chain. The structure of this compound is characterized by its ability to form strong hydrogen bonds, making it highly reactive and useful in numerous chemical reactions.

The N1-(2-((2-Aminoethyl)amino)ethyl) group in the molecule plays a crucial role in its reactivity and functionality. This group allows the compound to act as a bifunctional amine, capable of participating in both nucleophilic and electrophilic reactions. Recent studies have highlighted its potential in the synthesis of advanced materials, such as polyurethanes and polyamides, where its ability to form stable amide bonds is highly valued.

One of the most notable applications of CAS 70209-08-4 is in the field of polymer chemistry. Researchers have demonstrated that this compound can be used as a crosslinking agent in the production of thermosetting polymers. The crosslinking ability of this compound enhances the mechanical properties of the resulting polymers, making them suitable for high-performance applications such as aerospace and automotive industries.

In addition to its role in polymer synthesis, N1-(2-((2-Aminoethyl)amino)ethyl)propane-1,3-diamine has also found applications in drug delivery systems. Its ability to form stable complexes with metal ions has led to its use in the development of metallo-drugs, which are currently being explored for their potential in treating various diseases. Recent studies have shown promising results in the use of this compound as a ligand for platinum-based anticancer drugs.

The synthesis of CAS 70209-08-4 involves a multi-step process that typically begins with the reaction of propane-1,3-diamine with an appropriate alkylating agent. The reaction conditions are carefully controlled to ensure high yield and purity. Recent advancements in catalytic methods have further optimized this synthesis process, making it more efficient and environmentally friendly.

From an environmental perspective, N1-(2-((2-Aminoethyl)amino)ethyl)propane-1,3-diamine has been studied for its biodegradability and toxicity profile. Research indicates that under certain conditions, this compound can undergo microbial degradation, reducing its environmental impact. However, further studies are needed to fully understand its long-term effects on ecosystems.

In conclusion, CAS 70209-08-4, or N1-(2-((2-Aminoethyl)amino)ethyl)propane-1,3-diamine, is a multifaceted compound with a wide range of applications across various industries. Its unique chemical properties make it an invaluable tool in modern chemistry and materials science. As research continues to uncover new uses for this compound, it is likely to play an even more significant role in future technological advancements.

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